Cas no 58997-11-8 (Ethyl 3-methylisonicotinate)

Ethyl 3-methylisonicotinate Properties

Names and Identifiers

• Ethyl 3-methylisonicotinate
• 3-METHYLISONICOTINIC ACID ETHYL ESTER
• 3-METHYLPYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• 4-Pyridinecarboxylicacid, 3-methyl-, ethyl ester
• ethyl 3-methylpyridine-4-carboxylate
• 3-Methyl-isonicotinsaeure-aethylester
• 3-Methyl-isonicotinsaeureethylester
• 3-Methyl-isonicotinic acid ethyl ester
• SCHEMBL277304
• DTXSID40376716
• CS-0326915
• AKOS006294823
• J-512911
• BB 0220569
• FT-0646358
• 58997-11-8
• SB52600
• Ethyl3-methylisonicotinate
• Ethyl 3-methylpyridine-4-carboxylate
• DB-081208
• 3-Methylisonicotinic acid ethyl ester
• +Expand

• MDL： MFCD06410742
• InChIKey： CRLTUZKJFOBEOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-3-12-9(11)8-4-5-10-6-7(8)2/h4-6H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC=NC=C1C

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.079
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• LogP: 1.56670
• PSA: 39.19000
• Refractive Index: 1.5000
• Boiling Point: 240 ºC
• Flash Point: 99 ºC
• Density: 1.077

Ethyl 3-methylisonicotinate Security Information

Ethyl 3-methylisonicotinate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%